N-(2-propynyl)-3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide

• IUPAC Name: N-prop-2-ynyl-3-thiophen-2-yl-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide
• InChI: InChI=1S/C16H9F3N2OS2/c1-2-5-20-15(22)14-12(10-4-3-6-23-10)13-11(24-14)7-9(8-21-13)16(17,18)19/h1,3-4,6-8H,5H2,(H,20,22)
• InChI Key: WYGJAZIQEOWJMY-UHFFFAOYSA-N
• Canonical SMILES: C#CCNC(=O)C1=C(C2=C(S1)C=C(C=N2)C(F)(F)F)C3=CC=CS3
• Molecular Formula: C16H9F3N2OS2
• Molecular Weight: 366.4 g/mol
• CAS No.: 477854-02-7

Description

N-(2-propynyl)-3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H9F3N2OS2 and its molecular weight is 366.38. The purity is usually 95%.
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Scientific Research Applications

Anti-Proliferative Activity

Thieno[2,3-b]pyridines, which share a structural resemblance to N-(2-propynyl)-3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxamide, have demonstrated significant anti-proliferative activity against human cancer cell lines. Studies have shown that modifications to these compounds, such as appending a propyl-aryl group, can enhance their biological activity, leading to potent compounds with nanomolar IC50 values. This suggests a potential application in cancer research, particularly in targeting enzymes like phosphoinositide phospholipase C (PI-PLC) (Haverkate et al., 2021).

Heterocyclic Synthesis

The utility of thieno[2,3-b]pyridine-2-carboxylates in constructing new heterocyclic systems indicates a broad application in synthetic organic chemistry. This compound has been used to create various derivatives, including thienopyrimidinone, thienopyridine, and pyridothienoxazinone, which were characterized for their potential biological activities (Madkour et al., 2010).

Synthesis of Polycyclic Compounds

The reactivity of 3-aminothieno[2,3-b]pyridine-2-carboxamides with various reagents has been explored to synthesize new pyridothienopyrimidines, pyridothienotriazines, and related fused tetracyclic systems. This research demonstrates the compound's versatility in generating structurally complex molecules, which could have applications in material science, drug design, and the development of molecular probes (Abdel-rahman et al., 2003).

Fluorescent Compounds

The synthesis of thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole derivatives fused with pyridine or quinoline cores from derivatives of 3-aminothieno[2,3-b]pyridine-2-carboxamide has led to compounds with pronounced UV fluorescence. This application is particularly interesting for the development of new fluorescent markers and probes in biological imaging and diagnostics (Dotsenko et al., 2021).